Cas no 104095-22-9 (3-Amino-N-(2-chlorophenyl)-4-hydroxybenzene-1-sulfonamide)

• Product Name: 3-Amino-N-(2-chlorophenyl)-4-hydroxybenzene-1-sulfonamide
• CAS No: 104095-22-9
• MF: C₁₂H₁₁ClN₂O₃S
• MW: 298.745340585709
• CID: 3105024
• PubChem ID: 3725514
• Update Time: 2025-05-24

3-Amino-N-(2-chlorophenyl)-4-hydroxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(2-chloro-phenyl)-4-hydroxy-benzenesulfonamide
• 3-amino-N-(2-chlorophenyl)-4-hydroxybenzenesulfonamide
• MFCD02704645
• G19388
• 3-amino-N-(2-chlorophenyl)-4-hydroxybenzene-1-sulfonamide
• 997-887-8
• 104095-22-9
• AKOS000115547
• EEA09522
• EN300-02195
• Z56785533
• 3-Amino-N-(2-chlorophenyl)-4-hydroxybenzene-1-sulfonamide

• Inchi： 1S/C12H11ClN2O3S/c13-9-3-1-2-4-11(9)15-19(17,18)8-5-6-12(16)10(14)7-8/h1-7,15-16H,14H2
• InChI Key： NFHCNVOHBVCEMH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NS(C1C=CC(=C(C=1)N)O)(=O)=O

Computed Properties

• Exact Mass: 298.0178911Da
• Monoisotopic Mass: 298.0178911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Additional information on 3-Amino-N-(2-chlorophenyl)-4-hydroxybenzene-1-sulfonamide

Introduction to 3-Amino-N-(2-chlorophenyl)-4-hydroxybenzene-1-sulfonamide (CAS No. 104095-22-9)

3-Amino-N-(2-chlorophenyl)-4-hydroxybenzene-1-sulfonamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 104095-22-9, has garnered attention due to its structural similarity to certain bioactive molecules, making it a subject of extensive research in drug discovery and development.

The molecular formula of 3-Amino-N-(2-chlorophenyl)-4-hydroxybenzene-1-sulfonamide is C₁₃H₁₀ClN₂O₃S, which underscores its complex and multifaceted nature. The presence of multiple functional groups, including an amino group, a chlorophenyl ring, and a hydroxybenzene sulfonamide moiety, contributes to its diverse chemical properties and reactivity. These features make it a valuable scaffold for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in interest for sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticonvulsant properties, among others. The compound 3-Amino-N-(2-chlorophenyl)-4-hydroxybenzene-1-sulfonamide is no exception and has been explored for its potential therapeutic applications.

One of the most compelling aspects of this compound is its structural versatility. The combination of the amino group and the sulfonamide moiety allows for facile modifications, enabling chemists to tailor the molecule for specific biological targets. This flexibility has led to numerous studies investigating its interactions with various enzymes and receptors, which are crucial for drug efficacy.

The synthesis of 3-Amino-N-(2-chlorophenyl)-4-hydroxybenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The chlorophenyl ring and the hydroxybenzene sulfonamide group must be introduced at specific positions to maintain the desired biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

Evaluation of the pharmacological properties of 3-Amino-N-(2-chlorophenyl)-4-hydroxybenzene-1-sulfonamide has revealed promising results in preclinical studies. Researchers have observed notable inhibitory effects on certain enzymes implicated in inflammatory diseases and cancer progression. These findings have prompted further investigation into its potential as a lead compound for developing novel therapeutics.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying potential drug candidates. By simulating interactions with biological targets, scientists can optimize the structure of 3-Amino-N-(2-chlorophenyl)-4-hydroxybenzene-1-sulfonamide to enhance its pharmacological activity.

In conclusion, 3-Amino-N-(2-chlorophenyl)-4-hydroxybenzene-1-sulfonamide, with its CAS number 104095-22-9, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for drug development. Continued research in this area holds the promise of unlocking new therapeutic strategies for various diseases.